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Compound of Interest

Compound Name: cis-2-Nonenoic acid

Cat. No.: B074817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for cis-2-
Nonenoic acid. The information is compiled from various chemical databases and safety data

sheets for closely related compounds, offering a technical resource for safe handling, storage,

and use in a professional research and development setting.

Chemical Identification and Physical Properties
cis-2-Nonenoic acid is an unsaturated fatty acid with the chemical formula C₉H₁₆O₂.[1] It is

also known by its IUPAC name, (2Z)-non-2-enoic acid.[1][2] The cis configuration of the double

bond introduces a kink in the hydrocarbon chain, which influences its physical properties.[2]

Table 1: Physical and Chemical Properties of cis-2-Nonenoic Acid
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Property Value Source

Molecular Formula C₉H₁₆O₂ PubChem[1]

Molecular Weight 156.22 g/mol PubChem[1][2]

CAS Number 1577-98-6 PubChem[1], BenchChem[2]

IUPAC Name (Z)-non-2-enoic acid PubChem[1]

Boiling Point 173.0 °C at 20.00 mm Hg PubChem[1]

Topological Polar Surface Area 37.3 Å² BenchChem[2]

Hydrogen Bond Donors 1 BenchChem[2]

Hydrogen Bond Acceptors 2 BenchChem[2]

Rotatable Bonds 6 BenchChem[2]

Hazard Identification and Classification
While a specific GHS classification for cis-2-Nonenoic acid is not readily available, the

aggregated GHS information for 2-Nonenoic acid (which may include a mixture of isomers)

provides the following hazard statements.[3] It is prudent to handle the cis-isomer with the

same precautions.

Table 2: GHS Hazard Classification for 2-Nonenoic Acid

Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure; Respiratory

Tract Irritation

Category 3
H335: May cause respiratory

irritation
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Source: European Chemicals Agency (ECHA) C&L Inventory data available on PubChem for 2-

Nonenoic acid.[3]

Hazard Mitigation Workflow

Hazard Assessment

Control Measures
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(Skin/Eye/Respiratory Irritant)

Review Safety Data
(This Guide & Supplier Info)
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(Quantity, Duration, Task)

Engineering Controls
(Fume Hood)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Administrative Controls
(Training, SOPs)

Safe Handling

First Aid Measures
(See Section 4)

Spill Cleanup Procedures
(See Section 6)

Click to download full resolution via product page

Caption: A logical workflow for mitigating the hazards associated with cis-2-Nonenoic acid.

First-Aid Measures
In case of exposure, the following first-aid measures are recommended based on the known

hazards of similar fatty acids:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation persists, consult a physician.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Seek immediate medical attention from an

ophthalmologist.[4]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Seek

immediate medical attention.

Handling and Storage
Safe Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a lab coat.

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Some related compounds are noted to be air-sensitive; storing under an inert atmosphere

(e.g., nitrogen or argon) is a good practice.[4]

Recommended storage temperature for similar compounds is often -20°C.[4]

Toxicological and Ecological Information
Detailed toxicological and ecological studies specifically on cis-2-Nonenoic acid are limited in

publicly available literature. The information below is based on data for nonanoic acid, a

structurally similar saturated fatty acid, and should be used as a precautionary reference.

Table 3: Toxicological and Ecological Data (Read-across from Nonanoic Acid)
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Endpoint Result Method Source

Acute Oral Toxicity
Not classified as

acutely toxic
OECD Guideline 423

Chemos GmbH &

Co.KG[5]

Genotoxicity (in vitro)
Non-clastogenic in

micronucleus test
OECD Guideline 487

Food and Chemical

Toxicology[6]

Genotoxicity (in vitro)

Non-mutagenic in

bacterial reverse

mutation assay

OECD Guideline 471
Food and Chemical

Toxicology[6]

Aquatic Toxicity

Harmful to aquatic life

with long-lasting

effects

-
Chemos GmbH &

Co.KG[5]

Experimental Protocols
The safety and toxicity of chemical substances like cis-2-Nonenoic acid are typically

evaluated using standardized experimental protocols, such as those developed by the

Organisation for Economic Co-operation and Development (OECD). These guidelines ensure

that data is reliable and can be compared across different laboratories and jurisdictions.[7][8]

General Workflow for Acute Oral Toxicity Testing (Based on OECD Guideline 423)
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Preparation

Dosing and Observation

Stepwise Decision

Select Starting Dose Level
(e.g., 5, 50, 300, 2000 mg/kg)

Prepare Animals
(Single sex, typically females)

Administer Substance Orally
(3 animals)

Observe for Compound-Related Mortality

Mortality Observed?

Stop Test

 No 

Dose 3 More Animals
at Same Level

 Yes (1/3) 

Dose 3 More Animals
at Next Higher or Lower Level

 Yes (2-3/3 or 0/3) 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/124-07-2.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/124-07-2.pdf
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.benchchem.com/product/b074817#cis-2-nonenoic-acid-material-safety-data-sheet-msds
https://www.benchchem.com/product/b074817#cis-2-nonenoic-acid-material-safety-data-sheet-msds
https://www.benchchem.com/product/b074817#cis-2-nonenoic-acid-material-safety-data-sheet-msds
https://www.benchchem.com/product/b074817#cis-2-nonenoic-acid-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074817?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

